Cas no 1213885-82-5 (2-(1R)-1-aminoethylbenzonitrile)

2-(1R)-1-Aminoethylbenzonitrile is a chiral benzonitrile derivative featuring an aminoethyl substituent at the ortho position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective precision. The compound’s nitrile group offers versatile reactivity for further functionalization, while the primary amine enables coupling or derivatization. Its well-defined chirality ensures high selectivity in catalytic processes or as a building block for bioactive molecules. Suitable for use under controlled conditions, this compound is typically handled in inert environments to preserve stability. Its structural features make it useful in medicinal chemistry and agrochemical research, where stereochemical purity is critical.

2-(1R)-1-aminoethylbenzonitrile structure

1213885-82-5 structure

Product Name:2-(1R)-1-aminoethylbenzonitrile

CAS No:1213885-82-5

MF:C₉H₁₀N₂

MW:146.189101696014

MDL:MFCD09829223

CID:4774566

PubChem ID:55276571

Update Time:2026-02-26

2-(1R)-1-aminoethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- (R)-2-(1-aminoethyl)benzonitrile
- SB31824
- (R)-2-(-1-Amino-ethyl)-benzonitrile
- 2-(1R)-1-aminoethylbenzonitrile
- MDL： MFCD09829223
- Inchi： 1S/C9H10N2/c1-7(11)9-5-3-2-4-8(9)6-10/h2-5,7H,11H2,1H3/t7-/m1/s1
- InChI Key： LGMNBLFPWQROHD-SSDOTTSWSA-N
- SMILES： N[C@H](C)C1C=CC=CC=1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 168
XLogP3: 0.9
Topological Polar Surface Area: 49.8

2-(1R)-1-aminoethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1775-1g	(R)-2-(-1-Amino-ethyl)-benzonitrile	1213885-82-5	96%	1g	11702.99CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1775-5g	(R)-2-(-1-Amino-ethyl)-benzonitrile	1213885-82-5	96%	5g	42317.32CNY	2021-05-07
eNovation Chemicals LLC	Y1000369-5g	(R)-2-(1-aminoethyl)benzonitrile	1213885-82-5	95%	5g	$2800	2024-08-02
Enamine	EN300-1833241-0.05g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		0.05g	$671.0	2023-09-19
Enamine	EN300-1833241-0.1g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		0.1g	$703.0	2023-09-19
Enamine	EN300-1833241-0.25g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		0.25g	$735.0	2023-09-19
Enamine	EN300-1833241-0.5g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		0.5g	$768.0	2023-09-19
Enamine	EN300-1833241-1.0g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		1g	$1172.0	2023-06-01
Enamine	EN300-1833241-2.5g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		2.5g	$1568.0	2023-09-19
Enamine	EN300-1833241-5.0g	2-[(1R)-1-aminoethyl]benzonitrile	1213885-82-5		5g	$3396.0	2023-06-01